Cas no 225782-55-8 (1H-INDOL-3-YL(MORPHOLINO)METHANONE)
1H-INDOL-3-YL(MORPHOLINO)METHANONE Chemical and Physical Properties
Names and Identifiers
-
- 1H-INDOL-3-YL(MORPHOLINO)METHANONE
- 3-(morpholine-4-carbonyl)-1H-indole
- Methanone, 1H-indol-3-yl-4-morpholinyl-
-
- MDL: MFCD00984485
- Inchi: 1S/C13H14N2O2/c16-13(15-5-7-17-8-6-15)11-9-14-12-4-2-1-3-10(11)12/h1-4,9,14H,5-8H2
- InChI Key: SGZDFERKUQVERA-UHFFFAOYSA-N
- SMILES: C(C1C2=C(NC=1)C=CC=C2)(N1CCOCC1)=O
1H-INDOL-3-YL(MORPHOLINO)METHANONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB342679-100 mg |
1H-Indol-3-yl(morpholino)methanone; . |
225782-55-8 | 100 mg |
€208.80 | 2023-07-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627584-1mg |
(1H-indol-3-yl)(morpholino)methanone |
225782-55-8 | 98% | 1mg |
¥473 | 2023-04-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627584-2mg |
(1H-indol-3-yl)(morpholino)methanone |
225782-55-8 | 98% | 2mg |
¥619 | 2023-04-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627584-5mg |
(1H-indol-3-yl)(morpholino)methanone |
225782-55-8 | 98% | 5mg |
¥627 | 2023-04-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627584-10mg |
(1H-indol-3-yl)(morpholino)methanone |
225782-55-8 | 98% | 10mg |
¥747 | 2023-04-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627584-20mg |
(1H-indol-3-yl)(morpholino)methanone |
225782-55-8 | 98% | 20mg |
¥1183 | 2023-04-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627584-25mg |
(1H-indol-3-yl)(morpholino)methanone |
225782-55-8 | 98% | 25mg |
¥1293 | 2023-04-06 | |
| Key Organics Ltd | 6T-1485-1MG |
1H-indol-3-yl(morpholino)methanone |
225782-55-8 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 6T-1485-5MG |
1H-indol-3-yl(morpholino)methanone |
225782-55-8 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 6T-1485-10MG |
1H-indol-3-yl(morpholino)methanone |
225782-55-8 | >90% | 10mg |
£63.00 | 2025-02-09 |
1H-INDOL-3-YL(MORPHOLINO)METHANONE Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives
Additional information on 1H-INDOL-3-YL(MORPHOLINO)METHANONE
Exploring the Potential of 1H-Indol-3-yl(morpholino)methanone (CAS No. 225782-55-8) in Modern Research and Applications
The compound 1H-Indol-3-yl(morpholino)methanone (CAS No. 225782-55-8) is a fascinating molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This indole-derived compound, characterized by its unique morpholine substitution, offers a versatile scaffold for researchers exploring novel bioactive molecules. As the scientific community continues to search for innovative compounds with potential therapeutic applications, 1H-Indol-3-yl(morpholino)methanone stands out due to its structural features that make it particularly interesting for pharmacological studies and chemical synthesis.
One of the key reasons why researchers are drawn to 1H-Indol-3-yl(morpholino)methanone is its structural similarity to naturally occurring indole alkaloids, which are known for their diverse biological activities. The incorporation of a morpholine ring into the indole framework enhances the molecule's solubility and bioavailability, making it a promising candidate for further development. Recent studies have highlighted the potential of this compound in modulating various biological pathways, particularly those related to central nervous system (CNS) disorders and inflammatory conditions. These findings align with current trends in drug discovery, where there is a growing demand for compounds that can address complex diseases with minimal side effects.
In addition to its potential therapeutic applications, 1H-Indol-3-yl(morpholino)methanone is also valued for its role in organic synthesis. The morpholine moiety serves as a valuable building block, enabling the creation of more complex molecules with tailored properties. This has led to increased interest in the compound from both academic and industrial researchers, who are exploring its utility in the development of new chemical entities and functional materials. The versatility of 1H-Indol-3-yl(morpholino)methanone is further underscored by its compatibility with various synthetic methodologies, including catalyzed reactions and multicomponent couplings.
The market for specialized chemical compounds like 1H-Indol-3-yl(morpholino)methanone has seen steady growth, driven by advancements in pharmaceutical research and the increasing demand for high-purity intermediates. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the needs of researchers worldwide. Furthermore, the rise of AI-driven drug discovery platforms has created new opportunities for compounds with well-defined structural features, such as 1H-Indol-3-yl(morpholino)methanone, to be screened for novel applications. This trend reflects the broader shift toward data-driven approaches in chemical research, where computational tools are used to identify promising candidates for experimental validation.
From a regulatory perspective, 1H-Indol-3-yl(morpholino)methanone is not classified as a controlled substance, making it accessible for legitimate research purposes. However, researchers are advised to adhere to ethical guidelines and safety protocols when handling this or any other chemical compound. The compound's stability under standard laboratory conditions and its compatibility with common analytical techniques, such as NMR spectroscopy and mass spectrometry, further enhance its appeal as a research tool.
Looking ahead, the potential applications of 1H-Indol-3-yl(morpholino)methanone are likely to expand as new studies uncover its interactions with biological targets. The growing emphasis on personalized medicine and targeted therapies may also drive demand for structurally diverse compounds like this one. Additionally, the integration of green chemistry principles into synthetic workflows could open new avenues for the sustainable production of 1H-Indol-3-yl(morpholino)methanone and its derivatives, aligning with global efforts to reduce the environmental impact of chemical manufacturing.
In summary, 1H-Indol-3-yl(morpholino)methanone (CAS No. 225782-55-8) represents a compelling area of study for researchers interested in the intersection of chemistry and biology. Its unique structural features, combined with its potential therapeutic and synthetic applications, make it a valuable addition to the toolkit of modern scientists. As the scientific community continues to explore the frontiers of drug discovery and materials science, compounds like 1H-Indol-3-yl(morpholino)methanone will undoubtedly play a pivotal role in shaping the future of these fields.
225782-55-8 (1H-INDOL-3-YL(MORPHOLINO)METHANONE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)